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Compound of Interest

Compound Name: (S)-2-Aminododecanoic acid

For Researchers, Scientists, and Drug Development Professionals

(S)-2-Aminododecanoic acid, a chiral long-chain amino acid, holds potential in various
research and development applications. As with any chemical compound, a thorough
understanding of its safety profile and proper handling procedures is paramount to ensure the
well-being of laboratory personnel and the integrity of experimental outcomes. This technical
guide provides a comprehensive overview of the available safety data, handling precautions,
and emergency procedures for (S)-2-Aminododecanoic acid, drawing upon information for
closely related analogs where specific data for the (S)-enantiomer is limited.

Hazard Identification and Classification

While a specific Globally Harmonized System (GHS) classification for (S)-2-Aminododecanoic
acid is not readily available, data for the closely related 12-Aminododecanoic acid and the
racemic mixture (x)-2-aminododecanoic acid suggest a low acute toxicity profile. However,
some sources indicate potential for skin and eye irritation. It is prudent to handle the (S)-
enantiomer with the same level of caution.

Note: The toxicological properties of (S)-2-Aminododecanoic acid have not been fully
investigated. The information presented here is based on data for structurally similar
compounds and should be used as a guide for safe handling practices. The potential for
differing biological activity and toxicity between enantiomers should always be a consideration
in risk assessment.
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Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe
handling and storage. The following table summarizes the known properties of
aminododecanoic acid isomers.

Property Value Source
Molecular Formula C12H25N0O2 [1]
Molecular Weight 215.33 g/mol [2]
Appearance White to off-white solid/powder  [3]

Not available for (S)-isomer.
Melting Point 185.7 °C for 12- [2]
Aminododecanoic acid.

Not available for (S)-isomer.
Boiling Point 210 °C for 12- [2]

Aminododecanoic acid.

Not available for (S)-isomer.
Water Solubility 0.137 g/L at 20 °C for 12- [2]
Aminododecanoic acid.

Exposure Controls and Personal Protection

To minimize potential exposure and ensure a safe working environment, the following
engineering controls and personal protective equipment (PPE) are recommended when
handling (S)-2-Aminododecanoic acid.

Engineering Controls:

o Ventilation: Work in a well-ventilated area. For procedures that may generate dust, a fume
hood is recommended.[4]

o Eyewash Stations and Safety Showers: Ensure easy access to eyewash stations and safety
showers in the laboratory.
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Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.[4][5]
e Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene).[4][5]
« Skin and Body Protection: Wear a lab coat and closed-toe shoes.[5]

» Respiratory Protection: If dust is generated and engineering controls are insufficient, a
NIOSH-approved respirator may be necessary.

The following diagram illustrates a standard workflow for personal protective equipment

selection.

Potential for Splash?

Click to download full resolution via product page
Fig. 1. Personal Protective Equipment (PPE) Selection Workflow.

Handling and Storage

Adherence to proper handling and storage protocols is critical for maintaining the stability and
integrity of (S)-2-Aminododecanoic acid and ensuring laboratory safety.

» Handling: Avoid creating dust.[5] Wash hands thoroughly after handling.[6] Avoid contact with
skin and eyes.[4]
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+ Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]

The logical relationship for safe chemical handling is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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